(3-((5-Methylpyridin-2-yl)oxy)pyrrolidin-1-yl)(2-methylthiazol-4-yl)methanone

• IUPAC Name: [3-(5-methylpyridin-2-yl)oxypyrrolidin-1-yl]-(2-methyl-1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C15H17N3O2S/c1-10-3-4-14(16-7-10)20-12-5-6-18(8-12)15(19)13-9-21-11(2)17-13/h3-4,7,9,12H,5-6,8H2,1-2H3
• InChI Key: ZHNOFHAGSDFXCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)OC2CCN(C2)C(=O)C3=CSC(=N3)C
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound determines its physical and chemical properties. While specific structural information for this compound is not available, techniques such as X-ray crystallography, NMR spectroscopy, and computational modeling are commonly used to analyze molecular structures.

Chemical Reactions Analysis

The analysis of chemical reactions involves understanding how a compound interacts with other substances. This can include its reactivity, the products it forms, and the conditions under which reactions occur. Unfortunately, specific chemical reaction data for this compound is not available.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, solubility, and reactivity, are crucial for understanding how it behaves under different conditions. Unfortunately, specific physical and chemical property data for this compound is not available.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• β-Aminoketones like this compound are crucial in organic chemistry and pharmaceutical research. .

Antiviral Activity

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Mechanism of Action

The mechanism of action of a compound describes how it interacts with biological systems. This is particularly important in pharmaceutical research, where understanding the mechanism of action can guide the development of new drugs. Unfortunately, specific information on the mechanism of action for this compound is not available.

Safety and Hazards

Understanding the safety and hazards of a compound is essential for handling it correctly and protecting human health. This can include information on toxicity, flammability, and environmental impact. Unfortunately, specific safety and hazard data for this compound is not available.

Future Directions

The future directions of research into this compound will depend on the results of ongoing studies. These could include further investigations into its synthesis, structure, reactivity, and potential applications in fields such as pharmaceuticals and material science.